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Compound of Interest

Compound Name: 4-Heptenal

Cat. No.: B13408354 Get Quote

Essential Safety and Handling Guide for 4-Heptenal
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Heptenal in a laboratory setting. Adherence to these guidelines is

critical for ensuring personal safety and maintaining a secure research environment.

Chemical and Physical Properties of 4-Heptenal
A summary of the key physical and chemical properties of 4-Heptenal is provided below. This

information is crucial for understanding its behavior and potential hazards.
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Property Value Source

Chemical Formula C₇H₁₂O [1][2]

Molecular Weight 112.17 g/mol [2][3]

Appearance
Colorless to light yellow, oily

liquid
[3]

Odor
Powerful, fatty, fishy, and

creamy in high dilution
[3]

Flash Point 37 °C / 98.6 °F to 44 °C [4]

Boiling Point 58 °C at 21 mmHg

Solubility
Insoluble in water; soluble in

alcohol and most fixed oils
[4]

Specific Gravity Approximately 0.849 to 0.85 [4]

Occupational Exposure Limits and Recommendations
While there are no specific occupational exposure limits (OELs) established for 4-Heptenal by

major regulatory bodies such as OSHA, it is recommended to handle it with caution due to its

aldehyde nature.[4] The following table provides OELs for other common aldehydes as a

reference for risk assessment and control.

Aldehyde
OSHA PEL (8-hour
TWA)

ACGIH TLV
(Ceiling)

NIOSH REL

Acetaldehyde 200 ppm 25 ppm

Lowest Feasible

Concentration

(potential carcinogen)

Formaldehyde 0.75 ppm
0.1 ppm (TWA), 0.3

ppm (STEL)
0.016 ppm (TWA)

n-Valeraldehyde 50 ppm 50 ppm Not Established
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Given the lack of specific data for 4-Heptenal, it is prudent to handle it in a manner that keeps

exposure to the lowest feasible level, utilizing engineering controls and appropriate personal

protective equipment.

Personal Protective Equipment (PPE) for Handling
4-Heptenal
A comprehensive personal protective equipment strategy is mandatory to minimize exposure

when working with 4-Heptenal.

PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved respirator

with organic vapor cartridges.

Aldehydes can be volatile and

harmful if inhaled.

Eye and Face Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection

Chemical-resistant gloves

(Nitrile or Butyl rubber

recommended).

Prevents skin contact. Latex

gloves are not suitable as they

do not provide adequate

protection against many

chemicals.

Body Protection
Flame-retardant lab coat, long

pants, and closed-toe shoes.

Provides a barrier against

spills and splashes. Given that

similar aldehydes are

flammable, flame-retardant

clothing is a necessary

precaution.

Operational Plan for Handling 4-Heptenal
The following step-by-step guide outlines the safe handling of 4-Heptenal from preparation to

post-handling procedures.

Preparation
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Risk Assessment: Before beginning any work, conduct a thorough risk assessment for the

planned experiment.

Gather PPE: Ensure all required personal protective equipment is readily available and in

good condition.

Engineering Controls: All handling of 4-Heptenal must be performed in a well-ventilated

area, preferably within a certified chemical fume hood.[5] Ensure that safety shower and

eyewash stations are accessible and operational.

Prepare Materials: Have all necessary equipment and reagents for the experiment prepared

and within easy reach inside the fume hood to minimize movement and potential for spills.

Spill Kit: Confirm that a spill kit containing an inert absorbent material (e.g., sand, vermiculite,

or commercial sorbent) is available.[5]

Handling
Don PPE: Put on all required PPE before entering the designated handling area.

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, as 4-Heptenal is a flammable liquid.[5]

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[5]

Avoid Inhalation and Contact: Perform all transfers and manipulations of 4-Heptenal
carefully to avoid splashing and the generation of vapors.

Keep Containers Closed: Keep the container tightly closed when not in use to minimize the

release of vapors.

Post-Handling
Decontamination: Decontaminate all surfaces and equipment that have come into contact

with 4-Heptenal using a suitable cleaning agent.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination.
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Personal Hygiene: Wash hands and face thoroughly with soap and water after handling the

chemical.[6]

Storage: Store 4-Heptenal in a tightly closed container in a cool, dry, and well-ventilated

area away from heat, sparks, and open flames.[6]

Disposal Plan
Proper disposal of 4-Heptenal and contaminated materials is crucial to prevent environmental

contamination and ensure safety.

Waste Collection: Collect all waste materials, including excess 4-Heptenal, contaminated

absorbents from spills, and used disposable PPE, in a designated and properly labeled

hazardous waste container.

Labeling: Clearly label the waste container with "Hazardous Waste" and the chemical name

"4-Heptenal".

Storage of Waste: Store the hazardous waste container in a designated, well-ventilated, and

secure area, away from incompatible materials.

Disposal: Dispose of the hazardous waste through your institution's environmental health

and safety (EHS) office, following all local, state, and federal regulations.[6] Do not dispose

of 4-Heptenal down the drain.[4]

Visualizing Safe Handling Workflows
To further clarify the procedures, the following diagrams illustrate the operational workflow and

PPE selection process.
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Operational Workflow for Handling 4-Heptenal

Preparation Phase

Handling Phase

Post-Handling Phase

Disposal Phase

Preparation Handling Post-Handling Disposal Conduct Risk Assessment

Gather PPE

Verify Engineering Controls

Prepare Materials

Check Spill Kit

Don PPE

Proceed to Handling

Ground Equipment

Dispense Chemical

Avoid Contact/Inhalation

Keep Container Closed

Decontaminate Surfaces

Proceed to Post-Handling

Doff PPE

Personal Hygiene

Store Chemical

Collect Waste

Proceed to Disposal

Label Waste Container

Store Waste

Dispose via EHS
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PPE Selection Guide for 4-Heptenal

Task with
4-Heptenal?

Small-scale transfer
in fume hood?

Yes

Large-scale work or
potential for splash?

No

No

Standard PPE:
- Nitrile/Butyl Gloves

- Safety Goggles
- Lab Coat

Yes

Spill Cleanup?

No

Enhanced PPE:
- Standard PPE +

- Face Shield
- Flame-Retardant Coat

Yes

Spill Response PPE:
- Enhanced PPE +
- NIOSH Respirator

- Chemical-Resistant Apron/Suit

Yes

Standard PPE +
NIOSH Respirator

No, but vapors present

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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